6-[[5,31-dichloro-51-[3-(dimethylamino)propylcarbamoyl]-2,25,30,43,48-pentahydroxy-22-(methylamino)-21,34,37,53,55,58-hexaoxo-46-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,27-trioxa-20,35,38,52,54,57-hexazaundecacyclo[37.14.2.23,6.214,17.219,33.223,26.18,12.128,32.140,44.010,36.045,50]hexahexaconta-3,5,8,10,12(64),14(63),15,17(62),23,25,28(59),29,31,40(56),41,43,45(50),46,48,60,65-henicosaen-64-yl]oxy]-3,4-dihydroxy-5-(10-methylundecanoylamino)oxane-2-carboxylic acid

• Molecular Formula: C88H100Cl2N10O28
• Molecular Weight: 1816.7 g/mol
• IUPAC Name: 6-[[5,31-dichloro-51-[3-(dimethylamino)propylcarbamoyl]-2,25,30,43,48-pentahydroxy-22-(methylamino)-21,34,37,53,55,58-hexaoxo-46-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,27-trioxa-20,35,38,52,54,57-hexazaundecacyclo[37.14.2.23,6.214,17.219,33.223,26.18,12.128,32.140,44.010,36.045,50]hexahexaconta-3,5,8,10,12(64),14(63),15,17(62),23,25,28(59),29,31,40(56),41,43,45(50),46,48,60,65-henicosaen-64-yl]oxy]-3,4-dihydroxy-5-(10-methylundecanoylamino)oxane-2-carboxylic acid
• InChI: InChI=1S/C88H100Cl2N10O28/c1-38(2)13-10-8-6-7-9-11-14-61(106)94-70-73(109)75(111)78(86(120)121)128-87(70)127-77-58-31-43-32-59(77)124-55-23-19-42(29-50(55)89)71(107)69-85(119)98-67(80(114)92-25-12-26-100(4)5)48-33-44(102)34-57(125-88-76(112)74(110)72(108)60(37-101)126-88)62(48)47-28-40(17-22-52(47)103)65(82(116)99-69)95-83(117)66(43)96-84(118)68-49-35-46(36-54(105)63(49)90)123-56-24-18-41(30-53(56)104)64(91-3)81(115)93-51(79(113)97-68)27-39-15-20-45(122-58)21-16-39/h15-24,28-36,38,51,60,64-76,78,87-88,91,101-105,107-112H,6-14,25-27,37H2,1-5H3,(H,92,114)(H,93,115)(H,94,106)(H,95,117)(H,96,118)(H,97,113)(H,98,119)(H,99,116)(H,120,121)
• InChI Key: IZJRUXNZMRDQJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCC(=O)NC1C(C(C(OC1OC2=C3C=C4C=C2OC5=C(C=C(C=C5)C(C6C(=O)NC(C7=C(C(=CC(=C7)O)OC8C(C(C(C(O8)CO)O)O)O)C9=C(C=CC(=C9)C(C(=O)N6)NC(=O)C4NC(=O)C1C2=C(C(=CC(=C2)OC2=C(C=C(C=C2)C(C(=O)NC(CC2=CC=C(O3)C=C2)C(=O)N1)NC)O)O)Cl)O)C(=O)NCCCN(C)C)O)Cl)C(=O)O)O)O

Description

The compound 6-[[5,31-dichloro-51-[3-(dimethylamino)propylcarbamoyl]-2,25,30,43,48-pentahydroxy-22-(methylamino)-21,34,37,53,55,58-hexaoxo-46-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,27-trioxa-20,35,38,52,54,57-hexazaundecacyclo[37.14.2.23,6.214,17.219,33.223,26.18,12.128,32.140,44.010,36.045,50]hexahexaconta-3,5,8,10,12(64),14(63),15,17(62),23,25,28(59),29,31,40(56),41,43,45(50),46,48,60,65-henicosaen-64-yl]oxy]-3,4-dihydroxy-5-(10-methylundecanoylamino)oxane-2-carboxylic acid is a highly complex molecule with a polycyclic framework, multiple functional groups, and a glycosidic moiety. Key structural features include:

• Chlorinated aromatic rings (5,31-dichloro groups) .
• Peptide-like linkages (carbamoyl and methylamino groups).
• Glycosylation via a glucose-derived oxane ring .
• Lipophilic side chain (10-methylundecanoylamino group) .
• High oxygen/nitrogen content (hydroxy, oxo, and hexazaundecacyclo systems) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Class	Key Features	Biological Activity	Key Differences from Target Compound
Vancomycin	Glycosylated tricyclic peptide, chloro-substituted	Antibacterial (Gram-positive)	Lacks lipophilic side chain; smaller polycyclic system
Doxorubicin	Anthracycline glycoside, tetracyclic aglycone	Anticancer	No chlorination; simpler sugar moiety
Salternamide E	Marine-derived cyclic peptide, halogenated	Antifungal	Smaller macrocycle; no glycosylation
Populus bud metabolites	Phenylpropenoids, glycerides, chlorinated compounds	Anti-inflammatory	Less complex; no peptide-like linkages
Fluorotelomers	Fluorinated hydrocarbons (PFAS precursors)	Industrial use	Entirely synthetic; no bioactive functional groups

Key Findings from Comparative Analysis

Structural Complexity: The compound’s undecacyclic framework and hexaza systems exceed the complexity of most glycosylated antibiotics (e.g., vancomycin) and plant-derived metabolites (e.g., Populus phenylpropenoids) .

Functional Diversity: The combination of chloro, hydroxy, carbamoyl, and glycosyl groups is unique.

Bioactivity Potential: The methylundecanoylamino side chain may enhance membrane permeability compared to simpler glycosides like doxorubicin .